N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-triene-6-sulfonamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C19H16F4N2O3S/c1-10-14-9-13(7-11-3-2-6-25(17(11)14)18(10)26)29(27,28)24-12-4-5-16(20)15(8-12)19(21,22)23/h4-5,7-10,24H,2-3,6H2,1H3
• InChI Key: YJAOAQATUFQJAL-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)S(=O)(=O)NC4=CC(=C(C=C4)F)C(F)(F)F
• Molecular Formula: C19H16F4N2O3S
• Molecular Weight: 428.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a trifluoromethyl group attached to a phenyl ring, which is a common motif in many pharmaceuticals due to its ability to modulate the molecule’s lipophilicity and metabolic stability. The molecule also contains a sulfonamide group, which is a common feature in many drugs and is known to have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It includes a phenyl ring with a trifluoromethyl group, a tricyclic system with a nitrogen atom, and a sulfonamide group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The trifluoromethyl group is generally considered stable under most conditions, while the sulfonamide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and permeability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would likely depend on its intended application. If it’s being developed as a drug, further studies could include in-depth investigations of its pharmacological activity, toxicity, and metabolic stability.